Cas no 1105210-88-5 (N-{6-[(3-{[(oxolan-2-yl)methyl]carbamoyl}propyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide)

• Product Name: N-{6-[(3-{[(oxolan-2-yl)methyl]carbamoyl}propyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide
• CAS No: 1105210-88-5
• MF: C₁₇H₂₄N₄O₃S
• MW: 364.462462425232
• CID: 6559100
• Update Time: 2023-12-26

N-{6-[(3-{[(oxolan-2-yl)methyl]carbamoyl}propyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{6-[(3-{[(oxolan-2-yl)methyl]carbamoyl}propyl)sulfanyl]pyridazin-3-yl}cyclopropanecarboxamide
• N-[6-[4-oxo-4-(oxolan-2-ylmethylamino)butyl]sulfanylpyridazin-3-yl]cyclopropanecarboxamide

• Inchi： 1S/C17H24N4O3S/c1-21(16-5-2-10-24-16)15(22)4-3-11-25-14-9-8-13(19-20-14)18-17(23)12-6-7-12/h8-9,12,16H,2-7,10-11H2,1H3,(H,18,19,23)
• InChI Key： MSECYADRZRQPHA-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(SCCCC(=O)N(C3CCCO3)C)C=C2)=O)CC1

Computed Properties

• Exact Mass: 364.157
• Monoisotopic Mass: 364.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides